N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C14H13ClN2OS/c1-10-11(15)5-4-6-12(10)17-13(18)9-19-14-7-2-3-8-16-14/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: DKGJGEAHRTWYLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=CC=CC=N2
• Molecular Formula: C14H13ClN2OS
• Molecular Weight: 292.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide, also known as CP-724714, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It was originally developed as a potential cancer treatment, but has also shown promise in other areas of research.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide works by inhibiting the activity of the EGFR tyrosine kinase. This enzyme is involved in the regulation of cell growth and division, and is often overactive in cancer cells. By inhibiting EGFR, N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide can slow down or stop the growth of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide has also been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the growth of bacteria and fungi, and to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide in lab experiments is that it is relatively easy to synthesize and purify. It is also relatively stable under standard laboratory conditions. However, one limitation is that it can be expensive to produce in large quantities, which may limit its use in some experiments.

Future Directions

There are several potential future directions for research on N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide. One area of interest is in developing more potent and specific inhibitors of EGFR tyrosine kinase. Another area of interest is in exploring the use of N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide in combination with other cancer treatments, such as immunotherapy. Finally, there is interest in exploring the potential use of N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide in other areas of research, such as infectious diseases and inflammation.

Synthesis Methods

N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide can be synthesized using a multi-step process. The first step involves reacting 2-chloro-3-methylbenzoic acid with thionyl chloride to form 2-chloro-3-methylbenzoyl chloride. This is then reacted with 2-pyridinethiol to form N-(2-pyridinylthio)-2-chloro-3-methylbenzamide. The final step involves reacting this compound with chloroacetyl chloride to form N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-(2-pyridinylthio)acetamide has been studied extensively in the context of cancer research. It has been shown to inhibit the growth of various types of cancer cells, including non-small cell lung cancer, breast cancer, and pancreatic cancer. It has also been shown to enhance the effectiveness of other cancer treatments, such as radiation therapy.